
addressing pH changes in Viaspan during
prolonged cold storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Viaspan

Cat. No.: B611682 Get Quote

Technical Support Center: Viaspan Cold Storage
Solutions
Welcome to the Technical Support Center for Viaspan. This resource is designed for

researchers, scientists, and drug development professionals to address potential issues related

to pH changes in Viaspan during prolonged cold storage of biological samples.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH of Viaspan and why is it important?

A1: Viaspan is formulated to have a physiological pH of approximately 7.4 at room

temperature.[1][2] Maintaining a stable pH is critical for preserving the integrity and viability of

cells and tissues during hypothermic storage. Deviations from the optimal pH range can lead to

cellular stress, altered enzyme function, and compromised sample quality.

Q2: Can the pH of Viaspan change during prolonged cold storage?

A2: Yes, the pH of Viaspan can change during prolonged cold storage. The phosphate buffer

system in Viaspan is known to be temperature-dependent, with a tendency for the pH to

decrease as the temperature is lowered. Additionally, a study involving the cold storage of liver

micro-organs in Viaspan observed a statistically significant increase in the solution's pH after

48 hours.[3]
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Q3: What are the potential causes of pH shifts in Viaspan during cold storage?

A3: Several factors can contribute to pH changes in Viaspan during cold storage:

Temperature Effects on the Buffer: The pKa of the phosphate buffer system in Viaspan is

temperature-dependent. As the solution is cooled to the standard 2-8°C storage temperature,

a predictable decrease in pH will occur.

Metabolic Activity of the Stored Tissue: If the stored biological sample has residual metabolic

activity, it can release acidic or basic byproducts into the solution, altering the pH.

Degradation of Viaspan Components: While the primary components are generally stable,

under certain conditions, some degradation could potentially occur over extended periods,

which might influence the pH. For instance, adenosine, a component of Viaspan, can

undergo deamination, a process that is dependent on pH and temperature.[1][4]

Interaction with Storage Containers: Although less common with appropriate materials,

leaching of substances from the storage container could potentially alter the pH of the

solution.

Q4: What is the acceptable duration for storing organs in Viaspan?

A4: The acceptable cold ischemia time varies depending on the organ. Typically, it is 4-6 hours

for a heart, less than 12 hours for a liver and pancreas, and under 24 hours for a kidney.[5]

Troubleshooting Guide: Addressing pH Changes in
Viaspan
If you suspect a pH shift in your Viaspan solution during a prolonged cold storage experiment,

follow this troubleshooting guide.

Issue 1: Observed pH is Lower than Expected
Potential Cause: Temperature effect on the phosphate buffer.

Troubleshooting Steps:
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Verify Measurement Technique: Ensure your pH meter is calibrated and functioning correctly,

especially at low temperatures. Use a probe suitable for cold sample measurement.

Temperature-Corrected Reading: If your pH meter does not have automatic temperature

compensation, allow the Viaspan sample to slowly warm to room temperature (20-25°C) in a

controlled manner before measuring the pH. This will provide a reading that can be

compared to the manufacturer's specification of pH 7.4.

Consult Temperature Correction Charts: If available, use a temperature correction chart for

phosphate buffers to estimate the expected pH at your storage temperature.

Issue 2: Observed pH is Higher than Expected
Potential Cause: Metabolic byproducts from the stored tissue or potential degradation of

solution components.

Troubleshooting Steps:

Review Experimental Protocol: Examine your tissue preparation and storage protocol for any

steps that might introduce basic compounds or stimulate metabolic activity that could lead to

the production of alkaline byproducts.

Investigate Component Stability: While Viaspan is a stable solution, prolonged storage

beyond recommended times could theoretically lead to degradation of certain components.

For example, studies have shown that adenosine can degrade over time, which could

potentially affect the pH.

Monitor pH Over Time: If you consistently observe a pH increase, consider taking small,

sterile aliquots of the Viaspan solution (without tissue) and storing them under the same

conditions to see if the pH shift occurs independently of the biological sample.

Data Presentation
Table 1: Composition of Viaspan (Belzer UW® Cold Storage Solution)
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Ingredient Concentration (g/L) Molar Concentration (mM)

Hydroxyethyl starch

(Pentafraction)
50

Lactobionic Acid (as Lactone) 35.83 100

Potassium Phosphate

monobasic
3.4 25

Magnesium Sulfate

heptahydrate
1.23 5

Raffinose pentahydrate 17.83 30

Adenosine 1.34 5

Allopurinol 0.136 1

Total Glutathione 0.922 3

Potassium Hydroxide 5.61 100

Sodium

Hydroxide/Hydrochloric acid
q.s. to pH 7.4

Source:[2][4]

Experimental Protocols
Protocol 1: Monitoring pH of Viaspan During Cold Storage

This protocol outlines a method for accurately monitoring the pH of Viaspan during prolonged

cold storage experiments.

Materials:

Calibrated pH meter with a temperature probe suitable for cold measurements.

Sterile, individually sealed Viaspan solution bags.

Sterile syringes and needles.
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Sterile sample collection tubes.

Temperature-controlled storage unit (2-8°C).

Procedure:

Initial pH Measurement: Before initiating the experiment, aseptically collect a small sample of

the Viaspan solution from a control bag stored at room temperature. Measure and record the

pH and temperature. This will serve as your baseline (expect ~pH 7.4).

Sample Collection During Cold Storage: At predetermined time points (e.g., 24, 48, 72

hours), aseptically withdraw a small aliquot of Viaspan from the experimental and control

(solution only) storage bags.

pH Measurement of Cold Sample:

Method A (Direct Cold Measurement): If using a pH probe designed for cold temperatures,

immediately measure the pH of the cold aliquot. Record both the pH and the temperature

of the sample.

Method B (Measurement after Warming): If using a standard pH probe, allow the aliquot to

slowly and controllably warm to room temperature. Measure and record the pH and the

final temperature.

Data Analysis: Compare the pH values over time for both the experimental and control

groups. Note any significant deviations from the baseline and between the groups.

Mandatory Visualizations
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Caption: Troubleshooting workflow for Viaspan pH deviations.
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Caption: Factors influencing Viaspan pH during cold storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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